kn-92

• IUPAC Name: N-[2-[[[(E)-3-(4-chlorophenyl)prop-2-enyl]-methylamino]methyl]phenyl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C24H25ClN2O3S/c1-27(17-5-6-19-9-11-21(25)12-10-19)18-20-7-3-4-8-24(20)26-31(28,29)23-15-13-22(30-2)14-16-23/h3-16,26H,17-18H2,1-2H3/b6-5+
• InChI Key: RUAOVVIUGUOYHA-AATRIKPKSA-N
• Canonical SMILES: CN(CC=CC1=CC=C(C=C1)Cl)CC2=CC=CC=C2NS(=O)(=O)C3=CC=C(C=C3)OC
• Isomeric SMILES: CN(C/C=C/C1=CC=C(C=C1)Cl)CC2=CC=CC=C2NS(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C24H25ClN2O3S
• Molecular Weight: 457.0 g/mol

Description

Unlike KN-93, which is a selective inhibitor of calcium/calmodulin-dependent protein kinase II (CaMKII), KN-92 does not exhibit CaMKII inhibitory activity . It is primarily used as a control compound in scientific studies to elucidate the antagonist activities of KN-93 .

Scientific Research Applications

KN-92 is widely used in scientific research as a control compound to study the effects of KN-93. Its applications include:

Chemistry: Used to understand the specificity and mechanism of CaMKII inhibitors.

Biology: Employed in cellular studies to differentiate the effects of CaMKII inhibition from other cellular processes.

Medicine: Utilized in preclinical studies to investigate the role of CaMKII in various diseases such as heart failure and arrhythmias.

Industry: Applied in the development of new therapeutic agents targeting CaMKII.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It would depend on the specific application of the compound, which is not provided.

Safety and Hazards

Without specific information on this compound, it’s challenging to provide a detailed safety and hazard analysis. As with any chemical compound, appropriate safety measures should be taken when handling it.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of KN-92 involves the reaction of 4-chlorocinnamylamine with 4-methoxybenzenesulfonyl chloride in the presence of a base, followed by methylation of the resulting intermediate . The reaction conditions typically include:

Solvent: Dichloromethane or similar organic solvent

Base: Triethylamine or similar organic base

Temperature: Room temperature to slightly elevated temperatures

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves:

Batch or continuous flow reactors: to ensure consistent product quality

Purification steps: such as recrystallization or chromatography to achieve high purity levels

Chemical Reactions Analysis

Types of Reactions: KN-92 primarily undergoes substitution reactions due to the presence of reactive functional groups such as the sulfonamide and aromatic rings .

Common Reagents and Conditions:

Substitution Reactions: Typically involve nucleophiles such as amines or thiols under mild to moderate conditions.

Oxidation and Reduction: this compound is relatively stable and does not readily undergo oxidation or reduction under standard laboratory conditions.

Major Products: The major products formed from substitution reactions include derivatives where the sulfonamide or aromatic groups are modified .

Comparison with Similar Compounds

KN-93: A selective inhibitor of CaMKII with significant biological activity.

KN-62: Another CaMKII inhibitor with a different mechanism of action.

KN-92 Phosphate: A phosphorylated form of this compound used in specific research applications.

Uniqueness of this compound: this compound is unique in its role as an inactive control compound. It allows researchers to distinguish the specific effects of CaMKII inhibition by KN-93 from other unrelated cellular effects .